Cas no 2580188-94-7 (3-2-(azetidin-3-yl)-1,3-oxazol-5-ylpropanoic acid)

• Product Name: 3-2-(azetidin-3-yl)-1,3-oxazol-5-ylpropanoic acid
• CAS No: 2580188-94-7
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 5672107
• PubChem ID: 165886087
• Update Time: 2025-10-28

3-2-(azetidin-3-yl)-1,3-oxazol-5-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[2-(azetidin-3-yl)-1,3-oxazol-5-yl]propanoic acid
• EN300-27106036
• 2580188-94-7
• 3-2-(azetidin-3-yl)-1,3-oxazol-5-ylpropanoic acid

• Inchi： 1S/C9H12N2O3/c12-8(13)2-1-7-5-11-9(14-7)6-3-10-4-6/h5-6,10H,1-4H2,(H,12,13)
• InChI Key： QGDUBTWVVXWRQA-UHFFFAOYSA-N
• SMILES： O1C(=CN=C1C1CNC1)CCC(=O)O

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 75.4Ų

Additional information on 3-2-(azetidin-3-yl)-1,3-oxazol-5-ylpropanoic acid

Comprehensive Overview of 3-2-(azetidin-3-yl)-1,3-oxazol-5-ylpropanoic acid (CAS No. 2580188-94-7)

3-2-(azetidin-3-yl)-1,3-oxazol-5-ylpropanoic acid (CAS No. 2580188-94-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining an azetidine ring and an oxazole moiety, which are critical for its biological activity. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting specific enzymes or receptors involved in metabolic pathways.

The compound’s azetidin-3-yl group is a four-membered nitrogen-containing heterocycle, known for its conformational rigidity and ability to enhance binding affinity in drug molecules. Meanwhile, the 1,3-oxazol-5-yl component contributes to its stability and solubility, making it a versatile intermediate in synthetic chemistry. The propanoic acid tail further enhances its compatibility with biological systems, allowing for better absorption and distribution.

In recent years, the demand for 3-2-(azetidin-3-yl)-1,3-oxazol-5-ylpropanoic acid has surged due to its relevance in developing novel therapeutics. One of the hottest topics in medicinal chemistry is the search for small-molecule modulators of protein-protein interactions (PPIs). This compound’s structural features make it a promising candidate for such applications, as it can potentially disrupt or stabilize these interactions, offering new avenues for treating diseases like cancer and autoimmune disorders.

Another area of interest is the compound’s role in fragment-based drug discovery (FBDD). FBDD is a cutting-edge approach where small, low-molecular-weight fragments are screened and optimized to develop high-affinity drug candidates. The oxazole-azetidine scaffold of this compound provides a valuable starting point for designing fragment libraries, enabling researchers to explore a wider chemical space efficiently.

From a synthetic perspective, 3-2-(azetidin-3-yl)-1,3-oxazol-5-ylpropanoic acid can be prepared through multi-step organic reactions, including cyclization and coupling strategies. Its synthesis often involves protecting group chemistry to ensure the selective functionalization of reactive sites. Advanced techniques like microwave-assisted synthesis and flow chemistry have been employed to improve yields and reduce reaction times, aligning with the growing trend toward sustainable and efficient chemical processes.

The compound’s physicochemical properties, such as its logP (partition coefficient) and pKa, are critical for its pharmacokinetic profile. These parameters influence its absorption, distribution, metabolism, and excretion (ADME) characteristics, which are essential considerations in drug development. Computational modeling and in silico studies are frequently used to predict these properties, accelerating the optimization of lead compounds.

In the context of personalized medicine, 3-2-(azetidin-3-yl)-1,3-oxazol-5-ylpropanoic acid holds promise as a building block for targeted therapies. With the rise of genomics and proteomics, there is an increasing need for molecules that can be tailored to individual patient profiles. This compound’s modular structure allows for easy derivatization, enabling the creation of customized drug candidates with improved efficacy and reduced side effects.

The market for 3-2-(azetidin-3-yl)-1,3-oxazol-5-ylpropanoic acid is expected to grow steadily, driven by the expanding pharmaceutical and biotechnology sectors. Key players in the industry are investing heavily in research and development to explore its full potential. Additionally, collaborations between academic institutions and pharmaceutical companies are fostering innovation, leading to the discovery of new applications for this compound.

For researchers and suppliers, ensuring the quality and purity of 3-2-(azetidin-3-yl)-1,3-oxazol-5-ylpropanoic acid is paramount. Analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely used to characterize and validate the compound. Strict adherence to Good Manufacturing Practices (GMP) is also essential to meet regulatory standards and ensure reproducibility in preclinical and clinical studies.

In summary, 3-2-(azetidin-3-yl)-1,3-oxazol-5-ylpropanoic acid (CAS No. 2580188-94-7) is a versatile and highly valuable compound in modern drug discovery. Its unique structural features, combined with its potential applications in PPI modulation, FBDD, and personalized medicine, make it a focal point of scientific inquiry. As research continues to uncover its capabilities, this compound is poised to play a pivotal role in the development of next-generation therapeutics.